Cas no 1258692-27-1 (N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1258692-27-1
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 6088145
• PubChem ID: 51092876
• Update Time: 2025-07-15

N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1258692-27-1
• N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• EN300-26622971
• Z815736690
• N-(3,4-dihydro-2H-chromen-4-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• AKOS034604723

• Inchi： 1S/C18H22N2O2/c1-2-10-20-11-7-14(8-12-20)18(21)19-16-9-13-22-17-6-4-3-5-15(16)17/h1,3-6,14,16H,7-13H2,(H,19,21)
• InChI Key： GNKKSHZXGWJUDY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC1)NC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Comprehensive Analysis of N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1258692-27-1)

The compound N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, identified by its CAS No. 1258692-27-1, is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex nomenclature reflects its hybrid architecture, combining a benzopyran moiety with a piperidine scaffold, linked via a carboxamide group. This structural diversity makes it a promising candidate for exploring novel therapeutic applications, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases, which are currently among the most searched topics in medical research.

Recent trends in scientific literature and search engine queries highlight a growing fascination with small-molecule modulators targeting G-protein-coupled receptors (GPCRs) and ion channels. The prop-2-yn-1-yl substituent in this compound suggests potential reactivity for further derivatization, aligning with the demand for click chemistry applications in drug discovery. Researchers are increasingly investigating such compounds for their ability to modulate neurotransmitter systems, a hot topic in precision medicine approaches for conditions like Parkinson's and Alzheimer's diseases.

From a synthetic chemistry perspective, the 3,4-dihydro-2H-1-benzopyran core is particularly noteworthy. This privileged structure appears in numerous bioactive natural products and FDA-approved drugs, explaining its prominence in structure-activity relationship (SAR) studies. The incorporation of a piperidine-4-carboxamide fragment enhances the molecule's potential for blood-brain barrier (BBB) penetration—a critical factor in CNS drug development that consistently ranks high in pharmaceutical search queries.

The physicochemical properties of CAS 1258692-27-1 suggest favorable drug-likeness characteristics, as predicted by Lipinski's rule of five and related metrics. This aligns with current industry focus on lead optimization strategies, a frequently searched term among medicinal chemists. The compound's molecular weight (approximately 298.36 g/mol) and logP values position it within the desirable range for orally bioavailable candidates, addressing one of the major challenges in modern drug discovery.

Emerging analytical techniques for characterizing such compounds—including cryo-EM and AI-assisted molecular docking—have become hot topics in scientific communities. The structural features of N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide make it an interesting subject for these advanced methodologies, particularly for target identification and binding affinity studies. These aspects are crucial for understanding its potential pharmacological profile, another area of intense search engine activity among researchers.

In the context of green chemistry initiatives—a trending topic across scientific and regulatory spheres—the synthetic route to this compound warrants discussion. The presence of a terminal alkyne group (prop-2-yn-1-yl) offers opportunities for atom-economical transformations, aligning with sustainable chemistry principles that dominate current literature searches. This feature also enables potential bioconjugation applications, connecting to the booming field of targeted drug delivery systems.

The patent landscape surrounding benzopyran-containing compounds has expanded significantly in recent years, with particular emphasis on their anti-inflammatory and neuroprotective properties. While specific data on CAS 1258692-27-1 remains limited in public domains, structurally analogous molecules frequently appear in drug pipeline updates—a consistently searched category in pharmaceutical business intelligence platforms.

From a computational chemistry perspective—an area experiencing explosive growth due to AI advancements—this compound's 3D conformation presents interesting possibilities for virtual screening libraries. The chiral center at the benzopyran-4-yl position adds complexity that resonates with current interests in stereoselective synthesis and enantiomeric purity, topics that generate substantial search traffic among synthetic chemists.

Quality control aspects of such specialized compounds also merit attention. Analytical method development for N-(3,4-dihydro-2H-1-benzopyran-4-yl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide would likely employ HPLC-MS and NMR spectroscopy—techniques that dominate search queries in analytical chemistry forums. The compound's UV chromophore (from the benzopyran system) facilitates detection, addressing common challenges in impurity profiling that frequently appear in regulatory discussions.

In conclusion, CAS 1258692-27-1 represents a fascinating case study at the intersection of medicinal chemistry, drug design, and pharmaceutical development. Its structural features touch upon multiple current research priorities, from CNS-targeting therapeutics to sustainable synthesis methods. As the scientific community continues to explore its potential, this compound will likely remain relevant in both laboratory investigations and literature searches, particularly as interest grows in multi-target directed ligands for complex diseases.